Cas no 786596-55-2 (3-Bromo-6-methoxy-2-methylaniline)

• Product Name: 3-Bromo-6-methoxy-2-methylaniline
• CAS No: 786596-55-2
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD18824867
• CID: 554550
• PubChem ID: 13088191
• Update Time: 2025-06-23

3-Bromo-6-methoxy-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-bromo-6-methoxy-2-methyl-
• 3-bromo-6-methoxy-2-methylaniline
• Benzenamine, 3-bromo-6-methoxy-2-methyl- (9CI)
• (3-Bromo-6-methoxy-2-methylphenyl)amine
• 2-Methyl-3-bromo-6-methoxyaniline
• AGN-PC-00KTWU
• BENZENAMINE,3-BROMO-6-METHOXY-2-METHYL
• CTK5E5995
• 3-Bromo-6-methoxy-2-methyl-phenylamine
• SB78892
• AKOS024218611
• SCHEMBL2304630
• DTXSID00517784
• MFCD18824867
• A934289
• 786596-55-2
• WJJPTJUGEUOQPI-UHFFFAOYSA-N
• AS-38928
• 3-Bromo-6-methoxy-2-methylaniline

• MDL： MFCD18824867
• Inchi： 1S/C8H10BrNO/c1-5-6(9)3-4-7(11-2)8(5)10/h3-4H,10H2,1-2H3
• InChI Key： WJJPTJUGEUOQPI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C)N)OC

Computed Properties

• Exact Mass: 214.99500
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 2.92950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Bromo-6-methoxy-2-methylaniline

Introduction to 3-Bromo-6-methoxy-2-methylaniline (CAS No. 786596-55-2)

3-Bromo-6-methoxy-2-methylaniline, identified by its Chemical Abstracts Service (CAS) number 786596-55-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by its bromine substituent and methoxy groups, which contribute to its unique chemical properties and reactivity. The structural arrangement of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The significance of 3-Bromo-6-methoxy-2-methylaniline lies in its versatility as a building block for more complex chemical entities. In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways associated with human diseases. The bromine atom in this compound serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl scaffolds found in many drugs. Similarly, the methoxy and methyl groups provide additional sites for chemical manipulation, enabling the synthesis of diverse derivatives with tailored pharmacological profiles.

One of the most compelling aspects of 3-Bromo-6-methoxy-2-methylaniline is its role in the development of kinase inhibitors, a class of drugs that has revolutionized the treatment of cancers and inflammatory diseases. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with disease progression. By designing molecules that selectively inhibit specific kinases, researchers can modulate these pathways to restore normal cellular function. The structural features of 3-Bromo-6-methoxy-2-methylaniline make it an ideal candidate for generating kinase inhibitors, particularly those targeting tyrosine kinases. For instance, modifications at the positions adjacent to the bromine atom can be exploited to optimize binding affinity and selectivity against target kinases.

Recent advancements in computational chemistry have further enhanced the utility of 3-Bromo-6-methoxy-2-methylaniline in drug discovery. Molecular modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, allow researchers to predict how this compound interacts with biological targets at an atomic level. These insights are invaluable for designing next-generation inhibitors with improved efficacy and reduced side effects. Moreover, high-throughput screening (HTS) platforms have been employed to rapidly test large libraries of derivatives derived from 3-Bromo-6-methoxy-2-methylaniline, accelerating the identification of lead compounds for further optimization.

The pharmaceutical industry has also leveraged 3-Bromo-6-methoxy-2-methylaniline in the development of antiviral agents. Viruses rely on host cellular machinery for replication, making enzymes like proteases and polymerases attractive targets for antiviral drugs. By incorporating structural motifs similar to those found in natural substrates, inhibitors can be designed to disrupt viral replication cycles. For example, derivatives of 3-Bromo-6-methoxy-2-methylaniline have been explored as inhibitors of viral proteases, which are essential for processing viral polyproteins into functional units. Preliminary studies have shown promising results in vitro, highlighting the potential of this scaffold for antiviral applications.

In addition to its role in drug development, 3-Bromo-6-methoxy-2-methylaniline has found applications in materials science and agrochemicals. Its ability to undergo diverse chemical transformations makes it a valuable precursor for synthesizing dyes, pigments, and specialty chemicals. In agrochemical research, derivatives of this compound have been investigated as potential herbicides and fungicides due to their ability to interfere with plant growth regulators or fungal metabolic pathways. Such applications underscore the broad utility of 3-Bromo-6-methoxy-2-methylaniline beyond pharmaceuticals.

The synthesis of 3-Bromo-6-methoxy-2-methylaniline typically involves multi-step organic reactions starting from readily available aromatic precursors. One common synthetic route involves the bromination followed by methylation and methoxylation at specific positions on an aromatic ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, ensuring adequate supplies for research and industrial applications. Catalytic processes, such as palladium-catalyzed cross-coupling reactions, have been particularly useful in introducing functional groups with high precision.

Quality control and analytical characterization are critical aspects when working with 3-Bromo-6-methoxy-2-methylaniline. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm purity and structural integrity. These analytical methods provide detailed information about the compound's molecular structure and impurity profiles, ensuring that it meets stringent regulatory standards for use in pharmaceutical applications.

The safety profile of 3-Bromo-6-methoxy-2-methylaniline is another important consideration during its handling and application. While it is not classified as a hazardous material under standard regulations, appropriate precautions should be taken to minimize exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and lab coats, should be worn at all times when working with this compound. Additionally, good laboratory practices (GLP) should be followed to ensure safe storage conditions.

Future directions in research involving 3-Bromo-6-methoxy-2-methylaniline include exploring novel synthetic strategies that enhance yield and sustainability. Green chemistry principles are increasingly being adopted to develop environmentally friendly synthetic routes that reduce waste generation and energy consumption. Furthermore, there is growing interest in using biocatalysis—enzymatic reactions—to introduce functional groups more selectively than traditional chemical methods allow.

In conclusion,3-Bromo-6-methoxy-2methylaniline (CAS No 78659655 25) is a versatile organic compound with significant potential across multiple domains including pharmaceuticals materials science antivirals agrochemicals Its unique structural features make it an excellent intermediate for synthesizing complex bioactive molecules while advances computational chemistry high-throughput screening catalytic processes continue expand its utility The ongoing research efforts into this compound promise further breakthroughs contributing positively towards human health technological innovation